Cas no 319-50-6 ( )

• Product Name: &nbsp
• CAS No: 319-50-6
• MF: C₈H₅Br₂FO₃
• MW: 327.929904699326
• CID: 916679
• PubChem ID: 302896
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dibromo-4-fluorophenoxy)acetic acid
• (2,6-Dibrom-4-fluor-phenoxy)-essigsaeure
• (2,6-dibromo-4-fluoro-phenoxy)-acetic acid
• AC1L71JD
• NSC190641
• DTXSID40307287
• 319-50-6
• NSC-190641
•  

• Inchi： 1S/C8H5Br2FO3/c9-5-1-4(11)2-6(10)8(5)14-3-7(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： RPMNFXFHGKCMCH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCC(=O)O)Br)F

Computed Properties

• Exact Mass: 325.85885
• Monoisotopic Mass: 325.85895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 2.81410